Cas no 588-88-5 (1-Piperazinecarboxylicacid, 4-(aminocarbonyl)-, phenylmethyl ester)

1-Piperazinecarboxylicacid, 4-(aminocarbonyl)-, phenylmethyl ester structure
588-88-5 structure
Product Name:1-Piperazinecarboxylicacid, 4-(aminocarbonyl)-, phenylmethyl ester
CAS No:588-88-5
MF:C13H17N3O3
MW:263.292382955551
CID:381403
Update Time:2024-01-29

1-Piperazinecarboxylicacid, 4-(aminocarbonyl)-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1-Piperazinecarboxylicacid, 4-(aminocarbonyl)-, phenylmethyl ester
    • 4-Carbamyl-1-piperazinecarboxylic acid benzyl ester
    • 4-(aminocarbonyl)-1-piperazinecarboxylic acid,phenylmethyl ester
    • 4-Carbamoyl-piperazin-1-carbonsaeure-benzylester
    • Hibital
    • 1-Piperazinecarboxylic acid, 4-(aminocarbonyl)-, phenylmethyl ester
    • benzyl 4-carbamoylpiperazine-1-carboxylate
    • Inchi: 1S/C13H17N3O3/c14-12(17)15-6-8-16(9-7-15)13(18)19-10-11-4-2-1-3-5-11/h1-5H,6-10H2,(H2,14,17)
    • InChI Key: QHRGIGGOVTZKCD-UHFFFAOYSA-N
    • SMILES: N1(C(OCC2=CC=CC=C2)=O)CCN(C(N)=O)CC1

Computed Properties

  • Exact Mass: 263.12700
  • Monoisotopic Mass: 263.127
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 75.9A^2

Experimental Properties

  • Density: 1.25
  • Boiling Point: 470°C at 760 mmHg
  • Flash Point: 238°C
  • Refractive Index: 1.576
  • PSA: 75.87000
  • LogP: 1.59560
  • pka: 14.67±0.20(Predicted)
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